N-((2,5-dimethylphenyl)(pyridin-3-yl)methyl)-4-methoxybenzamide

• IUPAC Name: N-[(2,5-dimethylphenyl)-pyridin-3-ylmethyl]-4-methoxybenzamide
• InChI: InChI=1S/C22H22N2O2/c1-15-6-7-16(2)20(13-15)21(18-5-4-12-23-14-18)24-22(25)17-8-10-19(26-3)11-9-17/h4-14,21H,1-3H3,(H,24,25)
• InChI Key: NXRUZPHLAGVYCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(C2=CN=CC=C2)NC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C22H22N2O2
• Molecular Weight: 346.4 g/mol

Description

N-((2,5-dimethylphenyl)(pyridin-3-yl)methyl)-4-methoxybenzamide, also known as DMXB-A, is a synthetic compound that has been studied for its potential use in various scientific research applications. This compound has shown promise in the fields of neuroscience, pharmacology, and drug development.

Mechanism of Action

N-((2,5-dimethylphenyl)(pyridin-3-yl)methyl)-4-methoxybenzamide acts as a partial agonist for nAChRs, binding to the receptor and activating it to a lesser extent than the endogenous ligand acetylcholine. This activation leads to the release of neurotransmitters such as dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects:
N-((2,5-dimethylphenyl)(pyridin-3-yl)methyl)-4-methoxybenzamide has been shown to have a number of biochemical and physiological effects, including the modulation of synaptic plasticity, the enhancement of cognitive function, and the reduction of inflammation. It has also been studied for its potential use in the treatment of various neurological disorders, including Alzheimer's disease and schizophrenia.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-((2,5-dimethylphenyl)(pyridin-3-yl)methyl)-4-methoxybenzamide in lab experiments is its high potency and selectivity for nAChRs. This makes it a useful tool for studying the role of these receptors in various physiological processes. However, one limitation of N-((2,5-dimethylphenyl)(pyridin-3-yl)methyl)-4-methoxybenzamide is its relatively short half-life, which can make it difficult to use in long-term experiments.

Future Directions

There are several potential future directions for research on N-((2,5-dimethylphenyl)(pyridin-3-yl)methyl)-4-methoxybenzamide. One area of interest is the development of more potent and selective ligands for nAChRs, which could have applications in the treatment of various neurological disorders. Another area of interest is the study of the long-term effects of N-((2,5-dimethylphenyl)(pyridin-3-yl)methyl)-4-methoxybenzamide on cognitive function and neuroplasticity. Additionally, further research is needed to better understand the mechanism of action of N-((2,5-dimethylphenyl)(pyridin-3-yl)methyl)-4-methoxybenzamide and its potential therapeutic applications.

Synthesis Methods

N-((2,5-dimethylphenyl)(pyridin-3-yl)methyl)-4-methoxybenzamide can be synthesized using a multi-step process that involves the reaction of 2,5-dimethylbenzaldehyde with pyridine-3-carboxaldehyde, followed by the addition of 4-methoxybenzoyl chloride. The resulting product is then purified through a series of chromatography steps.

Scientific Research Applications

N-((2,5-dimethylphenyl)(pyridin-3-yl)methyl)-4-methoxybenzamide has been studied for its potential use in various scientific research applications, including as a ligand for nicotinic acetylcholine receptors (nAChRs). These receptors play a critical role in the regulation of neurotransmitter release and are involved in a variety of physiological processes.